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molecular formula La B101452 Lanthanum-138 CAS No. 15816-87-2

Lanthanum-138

Cat. No. B101452
CAS RN: 15816-87-2
M. Wt: 137.90712 g/mol
InChI Key: FZLIPJUXYLNCLC-BJUDXGSMSA-N
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Patent
US06602479B2

Procedure details

A zirconium-cerium-lanthanum composite oxide (Powder A2) was obtained according to the procedure of Example 1 while changing the amounts of zirconium oxychloride, cerium, and lanthanum to be used so as to form a weight ratio of 25 g of zirconium oxide, 12.5 g of cerium oxide, and 9.5 g of lanthanum oxide.
Name
zirconium oxychloride
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
cerium
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
lanthanum
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
zirconium oxide
Name
cerium oxide
Name
lanthanum oxide

Identifiers

REACTION_CXSMILES
[O:1](Cl)Cl.[Zr:4].[Ce:5].[La:6]>>[O-2:1].[Zr+4:4].[O-2:1].[O-2:1].[Ce+3:5].[O-2:1].[O-2:1].[Ce+3:5].[O-2:1].[La+3:6].[O-2:1].[O-2:1].[La+3:6] |f:0.1,4.5.6,7.8.9.10.11,12.13.14.15.16|

Inputs

Step One
Name
zirconium oxychloride
Quantity
0 (± 1) mol
Type
reactant
Smiles
O(Cl)Cl.[Zr]
Step Two
Name
cerium
Quantity
0 (± 1) mol
Type
reactant
Smiles
[Ce]
Step Three
Name
lanthanum
Quantity
0 (± 1) mol
Type
reactant
Smiles
[La]

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Outcomes

Product
Name
zirconium oxide
Type
product
Smiles
[O-2].[Zr+4].[O-2]
Measurements
Type Value Analysis
AMOUNT: MASS 25 g
Name
cerium oxide
Type
product
Smiles
[O-2].[Ce+3].[O-2].[O-2].[Ce+3]
Measurements
Type Value Analysis
AMOUNT: MASS 12.5 g
Name
lanthanum oxide
Type
product
Smiles
[O-2].[La+3].[O-2].[O-2].[La+3]
Measurements
Type Value Analysis
AMOUNT: MASS 9.5 g

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.
Patent
US06602479B2

Procedure details

A zirconium-cerium-lanthanum composite oxide (Powder A2) was obtained according to the procedure of Example 1 while changing the amounts of zirconium oxychloride, cerium, and lanthanum to be used so as to form a weight ratio of 25 g of zirconium oxide, 12.5 g of cerium oxide, and 9.5 g of lanthanum oxide.
Name
zirconium oxychloride
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
cerium
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
lanthanum
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
zirconium oxide
Name
cerium oxide
Name
lanthanum oxide

Identifiers

REACTION_CXSMILES
[O:1](Cl)Cl.[Zr:4].[Ce:5].[La:6]>>[O-2:1].[Zr+4:4].[O-2:1].[O-2:1].[Ce+3:5].[O-2:1].[O-2:1].[Ce+3:5].[O-2:1].[La+3:6].[O-2:1].[O-2:1].[La+3:6] |f:0.1,4.5.6,7.8.9.10.11,12.13.14.15.16|

Inputs

Step One
Name
zirconium oxychloride
Quantity
0 (± 1) mol
Type
reactant
Smiles
O(Cl)Cl.[Zr]
Step Two
Name
cerium
Quantity
0 (± 1) mol
Type
reactant
Smiles
[Ce]
Step Three
Name
lanthanum
Quantity
0 (± 1) mol
Type
reactant
Smiles
[La]

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Outcomes

Product
Name
zirconium oxide
Type
product
Smiles
[O-2].[Zr+4].[O-2]
Measurements
Type Value Analysis
AMOUNT: MASS 25 g
Name
cerium oxide
Type
product
Smiles
[O-2].[Ce+3].[O-2].[O-2].[Ce+3]
Measurements
Type Value Analysis
AMOUNT: MASS 12.5 g
Name
lanthanum oxide
Type
product
Smiles
[O-2].[La+3].[O-2].[O-2].[La+3]
Measurements
Type Value Analysis
AMOUNT: MASS 9.5 g

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.
Patent
US06602479B2

Procedure details

A zirconium-cerium-lanthanum composite oxide (Powder A2) was obtained according to the procedure of Example 1 while changing the amounts of zirconium oxychloride, cerium, and lanthanum to be used so as to form a weight ratio of 25 g of zirconium oxide, 12.5 g of cerium oxide, and 9.5 g of lanthanum oxide.
Name
zirconium oxychloride
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
cerium
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
lanthanum
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
zirconium oxide
Name
cerium oxide
Name
lanthanum oxide

Identifiers

REACTION_CXSMILES
[O:1](Cl)Cl.[Zr:4].[Ce:5].[La:6]>>[O-2:1].[Zr+4:4].[O-2:1].[O-2:1].[Ce+3:5].[O-2:1].[O-2:1].[Ce+3:5].[O-2:1].[La+3:6].[O-2:1].[O-2:1].[La+3:6] |f:0.1,4.5.6,7.8.9.10.11,12.13.14.15.16|

Inputs

Step One
Name
zirconium oxychloride
Quantity
0 (± 1) mol
Type
reactant
Smiles
O(Cl)Cl.[Zr]
Step Two
Name
cerium
Quantity
0 (± 1) mol
Type
reactant
Smiles
[Ce]
Step Three
Name
lanthanum
Quantity
0 (± 1) mol
Type
reactant
Smiles
[La]

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Outcomes

Product
Name
zirconium oxide
Type
product
Smiles
[O-2].[Zr+4].[O-2]
Measurements
Type Value Analysis
AMOUNT: MASS 25 g
Name
cerium oxide
Type
product
Smiles
[O-2].[Ce+3].[O-2].[O-2].[Ce+3]
Measurements
Type Value Analysis
AMOUNT: MASS 12.5 g
Name
lanthanum oxide
Type
product
Smiles
[O-2].[La+3].[O-2].[O-2].[La+3]
Measurements
Type Value Analysis
AMOUNT: MASS 9.5 g

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.